Cas no 1469389-13-6 (R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, hydrochloride)

• Product Name: R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, hydrochloride
• CAS No: 1469389-13-6
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 5525946
• Update Time: 2025-05-27

R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, hydrochloride Chemical and Physical Properties

Names and Identifiers

• R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, hydrochloride

• Inchi： 1S/C10H18N2O.ClH/c13-10(12-6-1-2-7-12)9-4-3-5-11-8-9;/h9,11H,1-8H2;1H/t9-;/m1./s1
• InChI Key： AUJWQKHBSFDSLF-SBSPUUFOSA-N
• SMILES： C([C@H]1CNCCC1)(N1CCCC1)=O.Cl

Additional information on R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, hydrochloride

Research Update on R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, Hydrochloride (CAS: 1469389-13-6)

R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, hydrochloride (CAS: 1469389-13-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound, characterized by its piperidine and pyrrolidine moieties, has been investigated for its role in modulating central nervous system (CNS) targets. Recent publications highlight its utility in the design of ligands for G protein-coupled receptors (GPCRs), particularly those involved in neurological and psychiatric disorders. For instance, a 2023 study demonstrated its efficacy as a precursor in synthesizing selective dopamine D3 receptor antagonists, which are being explored for the treatment of substance use disorders and Parkinson's disease.

In terms of synthetic chemistry, advancements have been made in optimizing the production of R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, hydrochloride. A novel catalytic asymmetric synthesis method was reported in early 2024, offering higher yields and enantiomeric purity compared to traditional routes. This development is critical for scaling up production while maintaining the compound's structural integrity, which is essential for its pharmacological activity.

Pharmacokinetic studies have also shed light on the compound's bioavailability and metabolic stability. Research published in the Journal of Medicinal Chemistry (2023) indicated that the hydrochloride salt form enhances solubility, thereby improving oral absorption. Furthermore, in vitro and in vivo studies have shown that the compound exhibits favorable blood-brain barrier penetration, making it a promising candidate for CNS-targeted therapies.

Emerging applications of R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, hydrochloride extend beyond neurology. Recent preclinical trials have explored its potential in oncology, where it serves as a scaffold for developing inhibitors of protein-protein interactions involved in cancer cell proliferation. Additionally, its role in anti-inflammatory drug design has been investigated, with some derivatives showing potent activity against pro-inflammatory cytokines.

In conclusion, R-Piperidin-3-yl-pyrrolidin-1-yl-methanone, hydrochloride (CAS: 1469389-13-6) continues to be a versatile and valuable compound in drug discovery. Its applications span multiple therapeutic areas, and ongoing research is expected to uncover further potential. Future directions may include clinical trials for its derivatives and the exploration of its mechanisms of action at the molecular level. Researchers and industry professionals are encouraged to monitor developments closely, as this compound may play a pivotal role in the next generation of therapeutics.